Cas no 1026796-50-8 (3-Bromo-6-fluoro-2-methoxyphenol)

• Product Name: 3-Bromo-6-fluoro-2-methoxyphenol
• CAS No: 1026796-50-8
• MF: C₇H₆BrFO₂
• MW: 221.023745059967
• MDL: MFCD12910488
• CID: 1024441
• PubChem ID: 52180809
• Update Time: 2025-05-24

3-Bromo-6-fluoro-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-fluoro-2-methoxyphenol
• ACMC-20982h
• AK-94700
• ANW-14727
• BD231570
• CTK8A9041
• MolPort-015-163-812
• SY260507
• BS-19234
• A896736
• 3-Bromo-6-fluoro-2-methoxy-phenol
• F15494
• AKOS015908302
• CS-0194405
• 1026796-50-8
• 3-Bromo-6-fluoro-2-methoxyphenol 95+%
• MFCD12910488
• DTXSID20680247
• BRB79650
• Phenol, 3-bromo-6-fluoro-2-methoxy-

• MDL： MFCD12910488
• Inchi： 1S/C7H6BrFO2/c1-11-7-4(8)2-3-5(9)6(7)10/h2-3,10H,1H3
• InChI Key： WEIXCZVNHCCENH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1OC)O)F

Computed Properties

• Exact Mass: 219.95400
• Monoisotopic Mass: 219.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 2.30240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 3-Bromo-6-fluoro-2-methoxyphenol

Professional Introduction to 3-Bromo-6-fluoro-2-methoxyphenol (CAS No. 1026796-50-8)

3-Bromo-6-fluoro-2-methoxyphenol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 1026796-50-8, is a halogenated phenol derivative with a unique structural configuration that makes it a promising candidate for various biochemical applications. The presence of both bromine and fluorine substituents, along with a methoxy group, endows this molecule with distinct electronic and steric properties that are highly valuable in drug design and synthesis.

The structure of 3-Bromo-6-fluoro-2-methoxyphenol consists of a benzene ring substituted at the 3-position with a bromine atom, at the 6-position with a fluorine atom, and at the 2-position with a methoxy group. This specific arrangement of functional groups contributes to its reactivity and potential biological activity. The bromine moiety, in particular, is known for its ability to participate in various chemical transformations, including cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. The fluorine atom, on the other hand, is often incorporated into pharmaceuticals to enhance metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and infectious disorders. The pharmaceutical significance of 3-Bromo-6-fluoro-2-methoxyphenol lies in its potential to serve as an intermediate in the synthesis of bioactive molecules. Researchers have been exploring its utility in creating small-molecule inhibitors that target specific enzymes or receptors involved in disease mechanisms.

One of the most compelling aspects of this compound is its role in drug discovery. The fluorinated phenols have shown promise in several preclinical studies due to their ability to interact with biological systems in unique ways. For instance, fluorine atoms can influence the pharmacokinetic properties of a drug, making it more stable and reducing its susceptibility to metabolic degradation. The brominated derivatives of phenols have also been extensively studied for their potential antimicrobial and anti-inflammatory effects.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for producing 3-Bromo-6-fluoro-2-methoxyphenol on an industrial scale. These methods often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. The synthetic pathways for this compound typically begin with commercially available aromatic precursors that undergo sequential halogenation and functional group transformations.

The biological activity of 3-Bromo-6-fluoro-2-methoxyphenol has been investigated in various cellular and molecular assays. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in cancer progression. Additionally, its interaction with biological targets such as protein kinases and transcription factors has been explored as a potential therapeutic strategy. These findings highlight the compound's potential applications in developing targeted therapies for complex diseases.

In conclusion, 3-Bromo-6-fluoro-2-methoxyphenol (CAS No. 1026796-50-8) is a versatile organic compound with significant implications in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.